3-Ethyl-5-iodo-isoxazole

• IUPAC Name: 3-ethyl-5-iodo-1,2-oxazole
• InChI: InChI=1S/C5H6INO/c1-2-4-3-5(6)8-7-4/h3H,2H2,1H3
• InChI Key: AYZHPZAABZVAQX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1)I
• Molecular Formula: C5H6INO
• Molecular Weight: 223.01 g/mol

Description

3-Ethyl-5-iodo-isoxazole is a chemical compound with the CAS Number: 1427195-43-4. It has a molecular weight of 223.01 and its IUPAC name is 3-ethyl-5-iodoisoxazole.

Molecular Structure Analysis

The molecular structure of 3-Ethyl-5-iodo-isoxazole can be represented by the linear formula C5H6INO. The InChI code for this compound is 1S/C5H6INO/c1-2-4-3-5 (6)8-7-4/h3H,2H2,1H3.

Physical And Chemical Properties Analysis

3-Ethyl-5-iodo-isoxazole is a yellow liquid. More detailed physical and chemical properties are not available in the current literature.

Scientific Research Applications

Synthesis and Biological Properties

Recent studies in organic chemistry have focused on the chemistry of heterocyclic compounds like isoxazoles, which are found in bioactive compounds, pharmaceuticals, and agrichemicals. Isoxazol-5(4H)-ones and their derivatives, including those related to 3-Ethyl-5-iodo-isoxazole, exhibit significant biological properties. These properties include antibacterial, anti-inflammatory, antifungal, anticancer, analgesic, fungicidal, and insecticidal activities. Development of eco-friendly synthesis methods for these compounds is of high interest, as exemplified by the work of Kiyani and Mosallanezhad (2018).

Antiviral Activity

Isoxazoles derived from 5-iodo-isoxazole, such as 5-isoxazol-5-yl-2′-deoxyuridines, have shown antiviral activity against various viruses including herpes simplex viruses 1 and 2, Encephalomyocarditis virus, Coxsackie B3, and vesicular stomatitis virus. This highlights the potential of 3-Ethyl-5-iodo-isoxazole derivatives in antiviral research, as demonstrated by Lee, Park, & Kim (2008).

Anticancer and Electrochemical Behavior

Studies have also focused on the synthesis of isoxazole derivatives for their potential anticancer properties and electrochemical behavior. Research by Badiger, Khatavi, & Kamanna (2022) evaluated the in vitro anticancer activity of synthesized isoxazole compounds against lung cancer cells. The electrochemical behavior of these compounds was also studied, showing potential as novel drug-like candidates.

Antimicrobial Activities

The synthesis of novel isoxazolines, including derivatives of 3-Ethyl-5-iodo-isoxazole, has been researched for antimicrobial activities. A study by Gaonkar, Rai, & Prabhuswamy (2007) on novel isoxazolines demonstrated potent to weak antimicrobial activity, suggesting potential in developing new antimicrobial agents.

Antituberculosis Activity

Research on mefloquine-isoxazole carboxylic esters, related to 3-Ethyl-5-iodo-isoxazole, showed promising results in antituberculosis activity. Mao et al. (2010) found that these compounds were highly specific for Mycobacterium tuberculosis and effective in infected macrophages, indicating their potential in tuberculosis treatment (Mao et al., 2010).

Corrosion Inhibition

Isoxazole derivatives have also been studied for their application in corrosion inhibition. Aslam et al. (2020) investigated an isoxazole derivative as an environmentally friendly corrosion inhibitor for mild steel in acidic medium, showing high inhibition efficiency (Aslam et al., 2020).

Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for 3-Ethyl-5-iodo-isoxazole can be found on the product page. It is always recommended to handle chemicals with appropriate safety measures.

Future Directions

Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs. In view of their enormous significance, it is always imperative to unleash new eco-friendly synthetic strategies. This suggests that there is a potential for future research and development in the synthesis and application of isoxazole derivatives, including 3-Ethyl-5-iodo-isoxazole.

Mechanism of Action

It’s significant in the field of drug discovery due to its presence in various therapeutic agents . Isoxazole scaffolds show different biological activities such as anticancer, potential HDAC inhibitors, antioxidant, antibacterial, and antimicrobial activity .

The synthesis of isoxazole derivatives often involves the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole . Two mechanisms have been proposed for this 1,3-dipolar cycloaddition reaction—firstly, pericyclic cycloaddition reaction via a concerted mechanism and secondly, via a step-by-step mechanism through diradical intermediate formation .